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Introduction
Tungsten-182 (¹⁸²W) is one of the five naturally occurring isotopes of tungsten. While

chemically identical to other tungsten isotopes, its nuclear properties, particularly its formation

from the decay of the now-extinct radionuclide Hafnium-182 (¹⁸²Hf), make it an invaluable tool

in geochemistry and cosmochemistry. This guide provides an in-depth overview of the isotopic

abundance, properties, and analytical methodologies related to Tungsten-182, with a particular

focus on its application in the Hafnium-Tungsten (Hf-W) geochronometer for dating early Solar

System events. While direct applications in drug development are not currently established, this

document also briefly covers the broader medical uses of tungsten.

Isotopic Abundance and Properties of Tungsten-182
Tungsten is a dense, refractory metal with the highest melting point of all elements.[1][2] Its

isotopic composition is a critical aspect of its utility in scientific research.
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The natural isotopic composition of tungsten is summarized in the table below. Tungsten-182
is one of the four stable isotopes.

Isotope Natural Abundance (atom %)

¹⁸⁰W 0.12[2][3][4]

¹⁸²W 26.50[2][3][4]

¹⁸³W 14.31[2][3][4]

¹⁸⁴W 30.64[2][3][4]

¹⁸⁶W 28.43[3][4]

Physical and Nuclear Properties of Tungsten-182
The key physical and nuclear properties of Tungsten-182 are detailed in the following table.
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Property Value

General

Symbol ¹⁸²W

Atomic Number (Z) 74[5][6]

Mass Number (A) 182[5][6]

Neutrons (N) 108[5][6]

Mass and Energy

Isotopic Mass 181.948204(6) u[5]

Mass Excess -48.24766 MeV[5][7]

Binding Energy per Nucleon 8.01831722 MeV[5]

Nuclear

Half-life Stable[5][6]

Nuclear Spin (I) 0+[5]

Parent Nuclides

Direct Parent Isotopes ¹⁸²Ta, ¹⁸²Re, ¹⁸⁶Os[5]

Primordial Parent Isotope ¹⁸²Hf[8]

The Hafnium-Tungsten (Hf-W) Geochronometer
The most significant application of Tungsten-182 is in the Hafnium-Tungsten (Hf-W)

radiometric dating system. This chronometer is particularly powerful for dating events that

occurred within the first ~50-60 million years of the Solar System's history, such as planetary

core formation and differentiation.[8][9][10]

The system is based on the beta decay of ¹⁸²Hf to ¹⁸²W with a half-life of 8.9 million years.[8][9]

Hafnium is a lithophile element, meaning it preferentially bonds with silicates and remains in a

planet's mantle, while tungsten is moderately siderophile, meaning it tends to partition into the
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metallic core during planetary differentiation.[9][11] This elemental fractionation is the key to the

Hf-W dating method.

Hafnium-182 (¹⁸²Hf)
(t½ = 8.9 Myr)

Tantalum-182 (¹⁸²Ta)
(t½ = 114 days)

β⁻ decay Tungsten-182 (¹⁸²W)
(Stable)

β⁻ decay

Radioactive decay chain of Hafnium-182 to Tungsten-182.

Click to download full resolution via product page

Radioactive decay chain of Hafnium-182 to Tungsten-182.

Principle of Hf-W Dating
During the early stages of the Solar System, the protoplanetary disk was relatively

homogeneous with respect to its isotopic composition.[9] If a planetary body differentiates early

in its history (i.e., while ¹⁸²Hf is still abundant), Hf will be retained in the silicate mantle, while W

will be sequestered into the metallic core.[10] The ¹⁸²Hf in the mantle then decays to ¹⁸²W,

leading to an enrichment of ¹⁸²W in the mantle relative to other tungsten isotopes and to

undifferentiated bodies like chondritic meteorites.[9][10] By measuring the isotopic composition

of tungsten in mantle-derived rocks, scientists can calculate the timing of core formation.[8]
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Logical workflow of Hf-W system in planetary differentiation.
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Logical workflow of Hf-W system in planetary differentiation.

Experimental Protocols for Tungsten-182 Analysis
The precise measurement of tungsten isotopic ratios is a complex analytical challenge

requiring meticulous sample preparation and sophisticated instrumentation. The two primary

techniques used are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-

MS) and Thermal Ionization Mass Spectrometry (TIMS).[12][13]

Sample Preparation for Hf-W Analysis
High-quality geochronological data begins with careful sample selection, avoiding weathered or

altered materials.[10] The general workflow for preparing a rock or meteorite sample for

tungsten isotopic analysis involves several key steps:

Sample Crushing and Mineral Separation: The rock sample is crushed, and specific mineral

grains or the groundmass are isolated.[10] This is often achieved through sieving to obtain
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specific grain size fractions.[10] Further purification can be done using magnetic separation,

heavy liquids, or a water flume to separate phases based on their physical properties.[10]

Sample Digestion: A powdered sample (typically 1 gram or more) is digested using a mixture

of strong acids, commonly hydrofluoric acid (HF) and nitric acid (HNO₃), in a sealed vessel at

high temperatures for several days.[14] This process dissolves the silicate and metallic

components of the sample.

Chemical Separation of Tungsten: This is a critical step to isolate tungsten from other

elements that could interfere with the mass spectrometric analysis. This is typically achieved

through multi-step ion-exchange chromatography.[4][12][15]

Anion-Exchange Chromatography: An anion-exchange resin (e.g., AG1-X8) is often used

in the first stage to separate tungsten, along with other high field strength elements like

titanium (Ti), zirconium (Zr), and hafnium (Hf), from the bulk sample matrix.[4][15]

Extraction Chromatography: Further purification is often necessary to separate tungsten

from interfering elements. Resins like TODGA are used in a two-step extraction

chromatography process to achieve high-purity tungsten separates.[4][15]
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General experimental workflow for Hf-W geochronology.

Mass Spectrometry Analysis
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TIMS is a high-precision technique for measuring isotope ratios.[13]

Filament Loading: The purified tungsten solution is loaded onto a metal filament (typically

rhenium).[13] The filament is then heated to evaporate the solvent. To enhance ionization, an

activator solution (e.g., containing Lanthanum and Gadolinium) may be added.[13]

Ionization and Analysis: The filament is heated to a high temperature in the mass

spectrometer's vacuum chamber, causing the tungsten atoms to be thermally ionized.[16]

The resulting ions are accelerated, focused, and separated by their mass-to-charge ratio in a

magnetic field.[16]

Data Acquisition: The ion beams of the different tungsten isotopes are measured

simultaneously by multiple detectors (Faraday cups).[16] Data is collected over several

hours in blocks of cycles to achieve high precision.[13]

Data Reduction: The raw data is corrected for instrumental mass fractionation and any

potential isobaric interferences (elements with the same mass as a tungsten isotope).[13]

MC-ICP-MS is another powerful technique for high-precision isotope ratio analysis.

Sample Introduction: The purified tungsten solution is introduced into an argon plasma,

which ionizes the tungsten atoms.

Ion Focusing and Mass Analysis: The ions are extracted from the plasma and focused into a

beam, which then passes through a mass analyzer that separates the ions based on their

mass-to-charge ratio.

Detection: Similar to TIMS, the separated ion beams are detected simultaneously by a series

of Faraday cups.

Data Correction: The measured isotope ratios are corrected for instrumental mass bias and

potential interferences. A double-spike technique, using a mixture of two rare tungsten

isotopes (e.g., ¹⁸⁰W and ¹⁸³W), can be employed to correct for both instrumental mass

fractionation and any fractionation that may have occurred during the chemical separation

process.[12]
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Tungsten in Medical and Drug Development
Contexts
The direct application of Tungsten-182 in drug development is not documented in the current

scientific literature. However, the element tungsten, due to its physical properties, has several

applications in the medical field. Stable isotopes, in a broader sense, are used in drug research

to trace the metabolism and pharmacokinetics of new drug candidates.[14][17]

Medical Applications of Tungsten
Tungsten's high density and high atomic number make it an excellent material for radiation

shielding.[6][18] It is used in:

Radiotherapy: In multi-leaf collimators to shape radiation beams and protect healthy tissue.

[1][6]

Medical Imaging: As shielding for X-ray tubes and in detectors.[6][18]

Syringe Shields and Radioactive Source Containers: To protect medical personnel from

radiation exposure.[1][6]

Tungsten and its alloys are also used in some medical implants and surgical instruments due to

their strength and biocompatibility.[18]

Potential Relevance to Drug Development
While there are no specific uses for ¹⁸²W, the general field of isotope analysis is relevant to

drug development. For instance, tungsten oxides from the manufacturing of glass syringes can

potentially interact with biologic drugs, leading to protein aggregation and loss of efficacy.[19]

Isotopic analysis could, in principle, be used to trace the source and fate of such contaminants.

Furthermore, stable isotopes are used as tracers in drug metabolism studies. A drug molecule

can be "labeled" with a stable isotope, allowing researchers to track its absorption, distribution,

metabolism, and excretion in the body.[14][17] Although heavier elements like tungsten are not

typically used for this purpose in pharmaceuticals, the analytical principles are similar.

Conclusion
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Tungsten-182 is a stable isotope with a natural abundance of 26.50%. Its primary significance

lies in its role as the daughter product of the extinct radionuclide Hafnium-182. The Hf-W

isotopic system provides a powerful chronometer for dating the earliest events in our Solar

System, such as the formation of planetary cores. The analysis of Tungsten-182 requires

sophisticated and precise analytical techniques, including multi-step chemical separation and

high-precision mass spectrometry. While direct applications of Tungsten-182 in drug

development are not currently established, the broader field of isotope analysis is crucial for

pharmaceutical research, and the element tungsten finds important applications in medical

devices, particularly for radiation shielding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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